Cas no 6217-61-4 (2,4(1H,3H)-Pyrimidinedithione,5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedithione,5-methyl-
• CAS No: 6217-61-4
• MF: C₅H₆N₂S₂
• MW: 158.244537830353
• MDL: MFCD00056034
• CID: 503368
• PubChem ID: 3034173
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedithione,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedithione,5-methyl-
• (5-methyl)dithiouracil
• 5-methyl-1H-pyrimidine-2,4-dithione
• 2,4-Dimercapto-5-methylpyrimidine
• 2,4-Dithio-thymin
• 2,4-Dithioxa-thymin
• 5-Methyl-1H-pyrimidin-2,4-dithion
• 5-Methyl-2,4(1H,3H)-pyrimidinedithione
• 5-Methyl-thiouracil
• AI3-52684
• Dithiothymine
• EINECS 228-286-4
• Thymine, dithio-
• NS00034950
• 5-methyl-2,4-dithiopyrimidine
• NSC 32655
• KQRLVMSUOWYRHL-UHFFFAOYSA-N
• DTXSID50211225
• 5-Methyl-2,3H)-pyrimidinedithione
• NSC32655
• 5-Methyl-2,4-pyrimidinedithiol
• 5-Methylpyrimidine-2,4-dithiol
• SB56144
• 6217-61-4
• SCHEMBL159649
• WLN: T6MYMYJ BUS DUS E1
• 2,3H)-Pyrimidinedithione, 5-methyl-
• W17242
• 5-METHYL-1,3-DIHYDROPYRIMIDINE-2,4-DITHIONE
• BS-53301
• 2,4(1H,3H)-Pyrimidinedithione, 5-methyl-
• NSC-32655
• 5-methylpyrimidine-2,4(1H,3H)-dithione
• Dithiothymin
• AKOS024337986

• MDL： MFCD00056034
• Inchi： 1S/C5H6N2S2/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
• InChI Key： KQRLVMSUOWYRHL-UHFFFAOYSA-N
• SMILES： S=C1C(C)=CNC(N1)=S

Computed Properties

• Exact Mass: 157.99738
• Monoisotopic Mass: 157.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 236°C at 760 mmHg
• Flash Point: 96.5°C
• Refractive Index: 1.722
• PSA: 24.06
• LogP: 2.11020